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Compound Name: Neptunium nitrate

Cat. No.: B1202614 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

neptunium (Np), the first synthetic transuranic element.[1] As a silvery, radioactive actinide

metal, a thorough understanding of its physical properties is crucial for its handling, application

in research, and as a precursor in the production of other elements.[1][2][3] This document

summarizes key quantitative data, outlines general experimental protocols for the

characterization of radioactive metals, and provides a visual representation of its allotropic

transformations.

Core Physical Properties of Neptunium
Neptunium is a hard, ductile, and silvery metal.[1][4][5][6][7] When exposed to air at normal

temperatures, it forms a thin oxide layer.[4] This reactivity increases with temperature.[4] The

metal is notable for its large liquid range, one of the largest of any element, which is the

difference between its melting and boiling points.[2][4][8]

Quantitative Physical Data
The following table summarizes the key quantitative physical properties of neptunium metal.
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Property Value Notes

Atomic Number 93 [4][5][9][10]

Atomic Mass 237 u
For the most stable isotope,

²³⁷Np[1][5][6][9]

Appearance Silvery metallic [2][4][5][9][10]

Standard State Solid at 298 K [1][10]

Melting Point 639 ± 3 °C (912 ± 3 K) [4]

640 °C (913 K) [1][3][6][11][12]

644 °C (917 K) [7][13][14][15]

Boiling Point 4174 °C (4447 K) Extrapolated value[4][5]

3902 °C (4175 K) [6][9][12][14][15][16]

4000 °C (4273 K) [13]

Density (at 20°C) 20.45 g/cm³ (α-Np) [2][8][17]

20.2 g/cm³ [1][7][9]

20.25 g/cm³ [14][15]

Bulk Modulus 118 GPa Comparable to manganese[4]

Allotropes At least three α-Np, β-Np, γ-Np[2][3][4][5][8]

Crystal Structure α-Np: Orthorhombic Room temperature[2][3][5][8]

β-Np: Tetragonal Above 280 °C[2][3][5][8]

γ-Np: Body-centered cubic Above 577 °C[2][4][5][8]

Electron Configuration [Rn] 5f⁴ 6d¹ 7s² [7][10][11][12]

Electronegativity 1.36 (Pauling scale) [12]

Paramagnetism Paramagnetic [5][6]

Allotropic Transformations of Neptunium
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Neptunium metal exists in at least three allotropic forms, transitioning between them at specific

temperatures. These transformations are accompanied by changes in crystal structure and

density.

Allotropic phases of neptunium as a function of temperature.

Experimental Protocols
Detailed experimental protocols for determining the physical properties of neptunium are not

widely published due to the challenges associated with handling this highly radioactive

material. However, generalized methodologies for actinide metals can be described.

Density Measurement
The density of radioactive materials is often determined using a differential method based on

Archimedes' principle to account for small changes in volume. This involves weighing the

specimen in air and then in a liquid of known density. For highly radioactive samples, this

process is adapted for remote handling within a hot cell. An alternative method for regularly

shaped samples is to calculate the density from precise measurements of its mass and

dimensions.

Melting Point Determination
The melting point of actinide metals can be determined by various techniques, often requiring

small sample sizes. One common method involves heating the sample in a controlled

atmosphere furnace and observing the phase change through thermal analysis techniques

such as differential scanning calorimetry (DSC) or by direct visual observation using a high-

temperature microscope. The temperature is precisely measured using a thermocouple or

pyrometer.

Crystal Structure Analysis
The crystal structures of neptunium's allotropes are determined using X-ray diffraction (XRD). A

small sample of the metal is exposed to a beam of X-rays, and the resulting diffraction pattern

is analyzed to determine the arrangement of atoms within the crystal lattice. High-temperature

XRD is employed to study the crystal structures of the β- and γ-allotropes by heating the

sample in situ. Due to the radioactivity of neptunium, specialized sample holders and

containment are necessary to prevent contamination.
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Logical Relationships in Neptunium Research
The study of neptunium's physical properties is interconnected with its production, handling,

and theoretical modeling. The following diagram illustrates the logical workflow in neptunium

research.

Workflow from production to characterization and application of neptunium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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